Cas no 49570-33-4 (Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate)

Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate structure
49570-33-4 structure
Product Name:Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate
CAS No:49570-33-4
MF:C8H9NO4S
MW:215.226361036301
CID:2639601
PubChem ID:12437421
Update Time:2025-04-21

Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate
    • SCHEMBL3406573
    • PAKPPOROAQIHIV-UHFFFAOYSA-N
    • 49570-33-4
    • DTXSID00498246
    • DTXCID00449056
    • 3-Methyl-isothiazole-4,5-dicarboxylic acid dimethyl ester
    • Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate
    • Inchi: 1S/C8H9NO4S/c1-4-5(7(10)12-2)6(14-9-4)8(11)13-3/h1-3H3
    • InChI Key: PAKPPOROAQIHIV-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C(=O)OC)C(C)=N1

Computed Properties

  • Exact Mass: 215.02522894Da
  • Monoisotopic Mass: 215.02522894Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 93.7Ų
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